Cas no 330658-02-1 (6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine)

• Product Name: 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine
• CAS No: 330658-02-1
• MDL: MFCD23697503
• CID: 4646401
• Update Time: 2025-10-30

6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine
• 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine

• MDL： MFCD23697503

Additional information on 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine

Introduction to 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine (CAS No. 330658-02-1)

6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine, identified by its Chemical Abstracts Service number 330658-02-1, is a significant compound in the realm of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound's molecular framework, featuring a chloro substituent at the 6-position, a methylsulfanyl group at the 2-position, and an N-(2-phenylethyl)amino group at the 4-position, contributes to its unique chemical properties and reactivity.

The synthesis and characterization of 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine involve meticulous attention to detail to ensure high purity and yield. The presence of multiple functional groups necessitates careful optimization of reaction conditions to achieve the desired product. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity of the compound.

One of the most compelling aspects of this compound is its potential as a pharmacological agent. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA replication and repair. The specific substitution pattern in 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine suggests that it may interact with biological targets in a unique manner, potentially leading to applications in the treatment of diseases such as cancer, inflammation, and infectious disorders.

Recent research has highlighted the importance of pyrimidine-based compounds in drug discovery. For instance, studies have demonstrated that modifications at the 2-, 4-, and 6-positions of pyrimidine rings can significantly alter their biological activity. The introduction of a chloro group at the 6-position enhances electrophilicity, while the methylsulfanyl group introduces steric hindrance and potential hydrogen bonding capabilities. The N-(2-phenylethyl)amino group further contributes to solubility and bioavailability, making this compound an attractive candidate for further development.

In vitro studies have begun to explore the pharmacological profile of 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine. Initial experiments suggest that it exhibits moderate activity against certain cancer cell lines, possibly through inhibition of key enzymes involved in cell proliferation. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production. These findings are particularly promising given the growing demand for targeted therapies that minimize side effects while maximizing efficacy.

The development of 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine into a clinical candidate involves several critical steps. First, comprehensive pharmacokinetic studies are necessary to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Second, toxicity assessments must be conducted to ensure that it is safe for human use at therapeutic doses. Finally, formulation development is essential to create a stable and effective drug product.

Advances in computational chemistry have also played a pivotal role in studying 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This information can guide the design of next-generation analogs with improved potency and selectivity. Furthermore, virtual screening methods enable rapid identification of potential drug candidates from large libraries of compounds, significantly accelerating the drug discovery process.

The future prospects for 6-chloro-2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-am ine are exciting and multifaceted. Ongoing research aims to elucidate its mechanism of action in greater detail, which could reveal new therapeutic applications beyond its initial discovery. Additionally, collaborations between academic institutions and pharmaceutical companies may facilitate faster translation from bench to bedside.

In conclusion,6-chloro - 2 - (methylsulfanyl ) - N - ( 2 - phenylethyl ) pyrimidin - 4 - am ine (CAS No . 330658 -02 -1 ) represents a promising area of investigation in pharmaceutical chemistry . Its unique structural features , coupled with preliminary evidence of biological activity , make it a valuable compound for further exploration . As research continues , this pyrimidine derivative holds great potential for contributing to novel therapeutic strategies across various medical disciplines .